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Introduction

The cyclic ADP-ribose (CADPR) signaling pathway is a crucial second messenger system that
governs intracellular calcium (Ca2*) mobilization, a fundamental process in cellular regulation.
[L1[2][3]1[4][5] Unlike the well-known inositol 1,4,5-trisphosphate (InsPs) pathway, the cCADPR
system operates independently to release Ca?* from intracellular stores, primarily the
endoplasmic reticulum.[1][2] This pathway is integral to a multitude of physiological processes,
including muscle contraction, neurotransmitter and hormone secretion, fertilization, and
lymphocyte activation and proliferation.[2][3][6] Dysregulation of cADPR signaling has been
implicated in various pathological conditions, such as chronic respiratory diseases, metabolic
disorders, and cancer, making it a compelling target for drug development.[7][8] This guide
provides a comprehensive technical overview of the core components, mechanisms, and
experimental methodologies associated with the cADPR signaling pathway.
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Core Components and Mechanism of the cADPR
Signaling Pathway

The central molecule of this pathway is cyclic ADP-ribose, a cyclic adenine nucleotide
synthesized from nicotinamide adenine dinucleotide (NAD*).[9] The synthesis and degradation
of CADPR are tightly regulated by a family of bifunctional enzymes, with CD38 being the most
prominent in mammals.[3][9] Another key enzyme, SARML1, has also been shown to catalyze
the formation of cCADPR.[9]

cADPR Synthesis and Degradation

The primary enzyme responsible for both the synthesis and hydrolysis of CADPR in mammals
is CD38, a type Il transmembrane glycoprotein.[3][9] CD38 catalyzes the cyclization of NAD* to
form cADPR and nicotinamide. It also possesses cADPR hydrolase activity, breaking down
CADPR into ADP-ribose (ADPR).[9] This dual functionality allows for precise control over
intracellular cADPR levels.

SARML1 (Sterile Alpha and Toll/Interleukin-1 Receptor motif-containing 1), a protein primarily
known for its role in neuronal degeneration, has been identified as another significant source of
cADPR.[9][10][11] Under conditions of cellular stress or injury, SARML1's intrinsic NADase
activity is activated, leading to the production of cADPR.[10][11]
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Fig. 1: cADPR Synthesis and Degradation.

Downstream Signaling: Calcium Mobilization

cADPR acts as a second messenger by binding to and sensitizing ryanodine receptors (RyRs),
which are ligand-gated Ca?* channels located on the membrane of the endoplasmic reticulum
(ER).[9][12] This sensitization lowers the threshold for Ca2*-induced Ca?* release (CICR), a
process where a small influx of Ca2* into the cytoplasm triggers a much larger release of Caz+
from the ER.[9] The resulting increase in cytosolic Ca2* concentration activates a wide array of
downstream cellular responses. cCADPR can also influence Ca?* entry from the extracellular
space through store-operated calcium entry (SOCE) and by directly or indirectly modulating
plasma membrane channels like TRPM2.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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